Cas no 1461705-84-9 (5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran)

• Product Name: 5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran
• CAS No: 1461705-84-9
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 4600898
• PubChem ID: 75480620
• Update Time: 2025-11-02

5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-(chloromethyl)-2,3-dihydrobenzofuran
• 5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran

• Inchi： 1S/C9H8Cl2O/c10-5-7-4-8(11)3-6-1-2-12-9(6)7/h3-4H,1-2,5H2
• InChI Key： WRZKFFQHRRAHCA-UHFFFAOYSA-N
• SMILES： O1C2=C(CCl)C=C(Cl)C=C2CC1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 309.4±42.0 °C at 760 mmHg
• Flash Point: 169.9±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran

5-Chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran (CAS 1461705-84-9): A Comprehensive Overview

5-Chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran (CAS 1461705-84-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated benzofuran derivative features a unique molecular structure with two chlorine substituents at positions 5 and 7, making it a valuable intermediate in organic synthesis. The compound's dihydrobenzofuran core provides exceptional stability while maintaining reactivity for further functionalization.

The growing interest in 5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran stems from its potential applications in drug discovery, particularly as a building block for central nervous system (CNS) active compounds. Recent studies highlight its utility in developing novel GABA receptor modulators, addressing one of the most searched topics in medicinal chemistry: "new approaches to neurological disorders." Researchers are particularly interested in how the chloromethyl group at position 7 can facilitate diverse chemical transformations.

From a synthetic chemistry perspective, CAS 1461705-84-9 offers multiple advantages. The dihydrobenzofuran scaffold provides a rigid framework that can influence the three-dimensional orientation of pharmacophores, answering frequent queries about "bioactive scaffold design." Its chloro-substitution pattern enables selective cross-coupling reactions, making it valuable for palladium-catalyzed transformations - a hot topic in green chemistry discussions.

The physicochemical properties of 5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran contribute to its research utility. With moderate lipophilicity (predicted logP ~2.8) and molecular weight of 205.06 g/mol, it falls within the desirable range for drug-like molecules, addressing common questions about "optimizing molecular properties." The compound's stability under various pH conditions makes it suitable for diverse synthetic applications, from medicinal chemistry to material science innovations.

In agrochemical research, 1461705-84-9 has shown promise as a precursor for crop protection agents. The benzofuran core appears in several commercial fungicides, and researchers are exploring whether the chloromethyl functionality in this derivative could lead to novel modes of action. This aligns with trending searches about "sustainable pest control solutions" and "next-generation agrochemicals."

Analytical characterization of 5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's distinct 1H NMR profile shows characteristic signals between δ 3.0-4.5 ppm for the dihydrofuran protons and benzylic methylene group, important information for researchers troubleshooting "compound identification challenges." Purity standards exceeding 98% are generally required for pharmaceutical applications.

Safety considerations for handling CAS 1461705-84-9 follow standard laboratory protocols for organochlorine compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended, responding to frequent queries about "chemical handling best practices." The compound should be stored in amber glass under inert atmosphere to prevent degradation.

The market for dihydrobenzofuran derivatives like 5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran is expanding, driven by pharmaceutical industry demand for novel heterocyclic building blocks. Current pricing reflects its status as a research-grade chemical, with bulk quantities available from specialty suppliers. This addresses commercial inquiries about "sourcing rare heterocycles" and "scale-up possibilities for drug development."

Future research directions for 1461705-84-9 may explore its potential in photovoltaic materials and organic electronics, areas receiving increasing attention in materials science. The compound's conjugated system and electron-withdrawing chlorine atoms suggest possible applications in organic semiconductors, connecting to trending searches about "sustainable electronic materials."

In conclusion, 5-chloro-7-(chloromethyl)-2,3-dihydro-1-benzofuran (CAS 1461705-84-9) represents a versatile chemical intermediate with growing importance across multiple scientific disciplines. Its unique combination of reactivity and structural features continues to inspire innovative applications, from pharmaceutical development to advanced material design, positioning it as a compound of significant ongoing research interest.